methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate

• IUPAC Name: methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]butanoate
• InChI: InChI=1S/C19H20N2O3S/c1-5-15(19(23)24-4)21-10-20-17-16(18(21)22)14(9-25-17)13-7-6-11(2)12(3)8-13/h6-10,15H,5H2,1-4H3
• InChI Key: JOPAICDDTKKONU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)N1C=NC2=C(C1=O)C(=CS2)C3=CC(=C(C=C3)C)C
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

Methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate, also known as DMPT, is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields, including agriculture, animal husbandry, and pharmaceuticals.

Mechanism of Action

The exact mechanism of action of methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate is not yet fully understood. However, it is believed to act on the hypothalamus-pituitary-gonadal axis, resulting in increased secretion of gonadotropin-releasing hormone (GnRH) and luteinizing hormone (LH), which in turn stimulate the production of testosterone and estradiol. This leads to improved growth performance and feed intake in animals.
Biochemical and Physiological Effects
methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has been shown to have various biochemical and physiological effects in animals. It increases the secretion of GnRH and LH, which stimulate the production of testosterone and estradiol. This leads to improved growth performance and feed intake in animals. Additionally, methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has been shown to increase the activity of digestive enzymes and improve nutrient digestibility, resulting in improved feed conversion efficiency.

Advantages and Limitations for Lab Experiments

Methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has several advantages for use in lab experiments, including its stability, low toxicity, and ease of use. However, it also has some limitations, including the need for careful handling due to its potential irritant properties and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate. These include further investigation into its mechanism of action, its potential use as a feed attractant and pheromone in aquaculture, and its potential applications in human medicine, particularly in the treatment of hormone-related disorders. Additionally, further research is needed to fully understand the long-term effects of methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate use in animals and its potential impact on the environment.

Synthesis Methods

Methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate can be synthesized through a multistep process involving the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-amino-4,5-dimethylthiophene-3-carboxylic acid. The final step involves the reaction of the resulting intermediate with methyl 2-bromobutanoate to form methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate.

Scientific Research Applications

Methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has been studied extensively for its potential applications in animal husbandry, particularly in aquaculture and poultry production. It has been shown to improve feed intake, growth performance, and meat quality in various animal species, including fish, shrimp, and chickens. Additionally, methyl 2-[5-(3,4-dimethylphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]butanoate has been investigated for its potential use as a feed attractant and pheromone in aquaculture.